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Compound of Interest

Compound Name: Capreomycin (sulfate)

Cat. No.: B8069305 Get Quote

Abstract & Scientific Context
Capreomycin sulfate (CAS: 1405-37-4) is a cyclic polypeptide antibiotic isolated from

Streptomyces capreolus.[1][2][3] It acts as a critical second-line agent for multidrug-resistant

tuberculosis (MDR-TB).[1][2][3] Unlike standard aminoglycosides, capreomycin belongs to the

tuberactinomycin family.[4]

Why This Protocol Matters: Capreomycin is supplied as a heterogeneous mixture of four active

components (Capreomycin IA, IB, IIA, and IIB) in a sulfate salt form.[1][2][3] This chemical

complexity introduces two major sources of experimental error:

Potency Variation: The ratio of components varies by batch, meaning a simple gravimetric

calculation (weight/volume) will result in inaccurate dosing.[1][3]

Hygroscopicity: The sulfate salt avidly absorbs atmospheric moisture, altering the effective

mass during weighing.

This guide provides a standardized workflow to eliminate these variables, ensuring

reproducible in vitro and in vivo data.
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Property Specification Critical Note

Molecular Weight ~752.8 g/mol (Sulfate salt)

Variable.[1][2][3] Do not use

generic MW for Molarity

calculations; use the specific

batch Certificate of Analysis

(CoA).

Solubility Water: ≥ 50 mg/mL
Practically insoluble in ethanol,

ether, and chloroform.[1][3]

Appearance White to off-white powder

Solution may darken to pale

straw color over time

(oxidation); discard if

precipitate forms.[1][2][3]

pKa 6.2, 8.2, 10.1, 13.3

Multiple ionization states affect

solubility and membrane

permeability.[1][3]

pH Stability 4.5 – 7.5

Rapid degradation occurs in

strongly alkaline solutions (>

pH 8.0).[1][2][3]

Mechanism of Action (Contextual Grounding)
Understanding the mechanism is vital for designing synergistic assays. Capreomycin inhibits

protein synthesis by binding to the 70S ribosome at the interface of the 30S and 50S subunits.

[5] Specifically, it bridges Helix 44 of the 16S rRNA and Helix 69 of the 23S rRNA, locking the

ribosome in a state that inhibits translocation.[4]

Figure 1: Capreomycin Mechanism Pathway[1][6]
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Caption: Capreomycin binds the ribosomal interface, freezing the translation complex and

preventing the translocation step essential for peptide elongation.[1][2][3][5][6]

Protocol: Stock Solution Preparation
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Target Concentration: 10 mg/mL (Standard Stock) Solvent: Sterile Deionized Water (Milli-Q) or

0.9% Saline.[1][2][3] Note: PBS is acceptable but water is preferred for long-term frozen

storage to avoid phosphate precipitation during freeze-thaw.[1][2][3]

Phase A: The Potency Calculation (Crucial Step)
Do not calculate based on molecular weight. You must calculate based on the Potency (µg/mg)

listed on your vial's label or CoA.[1][3]

[1][2][3]

Example:

Target: 10 mL of 10 mg/mL solution.

Batch Potency: 850 µg/mg (0.85 mg active drug per mg powder).[1][2][3]

Calculation:

mg of powder required.[1][2][3]

Phase B: Preparation Workflow

1. Equilibrate
Warm vial to Room Temp
(Prevents condensation)

2. Weigh
Calculate Mass via Potency

(Use analytical balance)

3. Dissolve
Add Sterile Water

Vortex gently

4. Filter Sterilize
0.22 µm PES/PVDF Syringe Filter

(Do not autoclave)

5. Aliquot
Single-use volumes
(e.g., 100-500 µL)

6. Cryopreserve
Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Step-by-step workflow ensuring sterility and potency preservation. Note the critical

equilibration step to mitigate hygroscopicity.

Detailed Steps:
Equilibration: Remove the desiccant-stored vial from the freezer and let it sit at room

temperature for 20 minutes before opening. Why? Opening a cold vial causes condensation

to form on the hygroscopic powder, ruining the remaining stock.[1]
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Dissolution: Add the calculated volume of Sterile Water. Vortex until the solution is clear and

colorless to pale yellow.

Filtration: Pass the solution through a 0.22 µm PES (Polyethersulfone) or PVDF syringe filter.

Warning: Do not use Nylon filters if protein binding is a concern (though minimal for this

peptide).[1][2][3]

Never autoclave capreomycin solutions; heat destroys the cyclic peptide structure.

Aliquoting: Dispense into light-protective (amber) or standard microcentrifuge tubes.

Storage & Stability Guidelines
Capreomycin is sensitive to hydrolysis and oxidation.[3] Adhere to these strict limits to maintain

experimental integrity.

State Temperature Stability Duration Conditions

Solid Powder -20°C 3–4 Years
Desiccated, protected

from light.[1][2][3]

Reconstituted 2–8°C 24–48 Hours

Keep in dark.[1][3]

Discard if precipitate

forms.

Frozen Stock -20°C 1 Month
Single freeze-thaw

only.

Deep Freeze -80°C 6 Months
Preferred for long-

term banking.[1][2][3]

Troubleshooting Signs:

Darkening: A shift from clear/pale yellow to dark yellow/brown indicates oxidation.[1][3]

Action: Discard.

Precipitation: Visible particles indicate salt crashing out or contamination.[1][2][3] Action:

Discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8069305#capreomycin-sulfate-stock-solution-
preparation-and-storage-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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